Cas no 64861-67-2 (Propanenitrile, 3,3-dibutoxy-)

• Product name: Propanenitrile, 3,3-dibutoxy-
• CAS No: 64861-67-2
• MF: C₁₁H₂₁NO₂
• MW: 199.28994
• CID: 414003
• PubChem ID: 12402113

Propanenitrile, 3,3-dibutoxy- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3,3-dibutoxy-
• 3,3-dibutoxypropanenitrile
• SCHEMBL1880399
• 64861-67-2
• DTXSID30496533

• Inchi： InChI=1S/C11H21NO2/c1-3-5-9-13-11(7-8-12)14-10-6-4-2/h11H,3-7,9-10H2,1-2H3
• InChI Key： XHGFTCMTKSDVJK-UHFFFAOYSA-N
• SMILES： CCCCOC(CC#N)OCCCC

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų
• XLogP3: 2.3